Cas no 2580094-47-7 ((2R,3R)-2-ethylpyrrolidin-3-ol)

• Product Name: (2R,3R)-2-ethylpyrrolidin-3-ol
• CAS No: 2580094-47-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD33020538
• CID: 5657506
• PubChem ID: 96637972
• Update Time: 2025-05-19

(2R,3R)-2-ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-27693760
• (2R,3R)-2-ethylpyrrolidin-3-ol
• 2580094-47-7
• (2R,3R)-2-Ethyl-3-pyrrolidinol

• MDL： MFCD33020538
• Inchi： 1S/C6H13NO/c1-2-5-6(8)3-4-7-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： IPDNGVSSCFCHRJ-PHDIDXHHSA-N
• SMILES： O[C@@H]1CCN[C@@H]1CC

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 197.5±15.0 °C(Predicted)
• pka: 14.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R,3R)-2-ethylpyrrolidin-3-ol

Introduction to (2R,3R)-2-ethylpyrrolidin-3-ol (CAS No. 2580094-47-7)

(2R,3R)-2-ethylpyrrolidin-3-ol (CAS No. 2580094-47-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional group arrangement, making it a valuable building block for the synthesis of complex molecules with potential therapeutic applications.

The (2R,3R)-2-ethylpyrrolidin-3-ol molecule consists of a pyrrolidine ring with an ethyl group and a hydroxyl group attached at specific stereocenters. The presence of these functional groups imparts unique chemical properties to the compound, such as enhanced solubility and reactivity. These properties are crucial for its use in various synthetic pathways and as a precursor for the development of novel drugs.

Recent advancements in chiral synthesis have highlighted the importance of (2R,3R)-2-ethylpyrrolidin-3-ol in the preparation of enantiomerically pure compounds. Enantiomeric purity is essential in pharmaceuticals, as different enantiomers can exhibit distinct biological activities and pharmacological profiles. The ability to synthesize (2R,3R)-2-ethylpyrrolidin-3-ol with high enantiomeric excess has opened new avenues for the development of more effective and safer drugs.

In the context of medicinal chemistry, (2R,3R)-2-ethylpyrrolidin-3-ol has been explored as a potential intermediate in the synthesis of central nervous system (CNS) active compounds. Its structural features make it suitable for the design of molecules that can cross the blood-brain barrier and interact with specific receptors or enzymes. For instance, studies have shown that derivatives of (2R,3R)-2-ethylpyrrolidin-3-ol can exhibit potent activity against various neurological disorders, including Alzheimer's disease and Parkinson's disease.

Moreover, (2R,3R)-2-ethylpyrrolidin-3-ol has been investigated for its potential as a scaffold in the development of antiviral agents. The hydroxyl group and the pyrrolidine ring provide opportunities for functionalization that can enhance antiviral activity while minimizing toxicity. Recent research has demonstrated that certain derivatives of (2R,3R)-2-ethylpyrrolidin-3-ol exhibit promising antiviral properties against a range of viruses, including influenza and HIV.

The synthetic versatility of (2R,3R)-2-ethylpyrrolidin-3-ol also extends to its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The hydroxyl group in (2R,3R)-2-ethylpyrrolidin-3-ol can be derivatized to create prodrugs with improved pharmacokinetic properties, such as enhanced bioavailability and reduced side effects.

In addition to its applications in drug discovery and development, (2R,3R)-2-ethylpyrrolidin-3-ol has been utilized in other areas of chemical research. For example, it has been employed as a chiral ligand in asymmetric catalysis reactions. The ability to control stereochemistry through chiral ligands is crucial for the synthesis of optically active compounds with high efficiency and selectivity.

The synthesis of (2R,3R)-2-ethylpyrrolidin-3-ol typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemical outcome. Various methods have been developed to synthesize this compound with high enantiomeric purity, including asymmetric hydrogenation and organocatalytic approaches. These methods not only ensure high yields but also minimize environmental impact by reducing waste generation.

Recent studies have also focused on improving the scalability and cost-effectiveness of (2R,3R)-2-ethylpyrrolidin-3-ol synthesis for industrial applications. Continuous flow reactors and biocatalytic processes have shown promise in this regard, offering more sustainable and efficient production methods compared to traditional batch processes.

In conclusion, (2R,3R)-2-ethylpyrrolidin-3-ol (CAS No. 2580094-47-7) is a versatile chiral compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of complex molecules with therapeutic applications. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemical science.